1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[2-(6-pyridin-2-ylpyridazin-3-yl)oxyethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23N5O4S/c1-28(25,26)23-11-7-14(8-12-23)18(24)20-10-13-27-17-6-5-16(21-22-17)15-4-2-3-9-19-15/h2-6,9,14H,7-8,10-13H2,1H3,(H,20,24)
• InChI Key: OCRRJGXMJZJWPZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCCOC2=NN=C(C=C2)C3=CC=CC=N3
• Molecular Formula: C18H23N5O4S
• Molecular Weight: 405.5 g/mol

Description

1-(methylsulfonyl)-N-(2-((6-(pyridin-2-yl)pyridazin-3-yl)oxy)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H23N5O4S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

• A study by Matsumoto and Minami (1975) described the synthesis of pyrido(2,3-d)pyrimidine derivatives, including compounds with structural similarities to the chemical , showing antibacterial activity, especially against gram-negative bacteria like Pseudomonas aeruginosa (Matsumoto & Minami, 1975).
• Krishnamurthy et al. (2011) synthesized novel pyrido[1,2-a]pyrimidin-4-one sulfonamide and carboxamide derivatives, demonstrating potent inhibitory activity against both Gram-positive and Gram-negative bacteria (Krishnamurthy et al., 2011).

Anticancer Applications

• Rehman et al. (2018) focused on synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating them as anticancer agents. They reported compounds with significant anticancer activities compared to a standard drug, doxorubicin (Rehman et al., 2018).
• Madácsi et al. (2013) synthesized a library of piperidine ring-fused aromatic sulfonamides. These compounds induced oxidative stress and exhibited cytotoxic effects in various cancer cell lines (Madácsi et al., 2013).

Synthesis and Structural Analysis

• The study by Karaman et al. (2016) demonstrated the synthesis of sulfonyl hydrazone compounds involving piperidine derivatives. These compounds were characterized for their physical and chemical properties, as well as evaluated for antioxidant capacity and anticholinesterase activity (Karaman et al., 2016).
• A research by Karthikeyan, Vijayakumar, and Sarveswari (2014) involved the synthesis of piperidine-3-carboxamides, leading to the creation of novel fused heterocycles (Karthikeyan et al., 2014).